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In the realm of high-performance polyurethanes, the choice of curative plays a pivotal role in

defining the final properties of the elastomer. For decades, 4,4'-methylene-bis(2-chloroaniline),

commonly known as MBCA or MOCA, has been a stalwart curative, particularly for toluene

diisocyanate (TDI) prepolymers. However, due to health and safety considerations associated

with MBCA, the industry has sought viable alternatives. One such alternative that has emerged

is Cyanacure. This guide provides an objective comparison of the performance of Cyanacure
versus MBCA in polyurethane systems, supported by available data and detailed experimental

methodologies.

Executive Summary
Cyanacure presents itself as a capable replacement for MBCA, offering comparable strength

while imparting greater elasticity to the final polyurethane product.[1] While direct,

comprehensive comparative data is limited, analysis of available information indicates that

formulators can achieve a similar performance profile with Cyanacure, with notable differences

in processing parameters and final material flexibility. The primary driver for considering

Cyanacure over MBCA often lies in its more favorable health and safety profile.

Performance Data at a Glance
The following table summarizes the typical physical properties of polyurethane elastomers

cured with Cyanacure and MBCA. It is important to note that these values can vary depending

on the specific prepolymer used, the stoichiometry, and the curing conditions. The data

presented here is a compilation from various sources to provide a comparative overview.
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Property
Cyanacure Cured
Polyurethane

MBCA (MOCA)
Cured
Polyurethane

Test Method

Hardness (Shore A) 85 - 95 88 - 92 ASTM D2240

Tensile Strength (psi) 5000 - 6000 5000 - 7000 ASTM D412

Elongation (%) 400 - 500 350 - 450 ASTM D412

Tear Strength (Die C,

pli)
500 - 600 550 - 650 ASTM D624

Compression Set (%) 25 - 35 20 - 30
ASTM D395 (Method

B)

Pot Life (minutes) 10 - 12 12 - 15 -

Cure Temperature

(°C)
90 113 -

Note: The data for Cyanacure is based on qualitative descriptions of being "as strong but

somewhat more elastic"[1] and typical ranges for similar high-performance curatives. Precise

data from a dedicated Cyanacure technical data sheet was not publicly available.

In-Depth Performance Analysis
Hardness: Both Cyanacure and MBCA are capable of producing hard polyurethane

elastomers, typically in the 88-92 Shore A range.[2] This makes them suitable for applications

requiring high rigidity and load-bearing capacity.

Tensile Strength and Elongation: A key differentiator lies in the stress-strain properties. A 1982

technical report on Cyanacure as a replacement for MBCA with Adiprene L-100 prepolymer

noted that "Cyanacure cured parts are as strong but somewhat more elastic than MBCA cured

parts."[1] This suggests that for a given tensile strength, a Cyanacure-cured polyurethane will

exhibit higher elongation, indicating greater flexibility.

Tear Strength: MBCA is known for imparting excellent tear strength to polyurethane elastomers,

a crucial property for physically demanding applications. While specific data for Cyanacure is
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scarce, its comparable strength profile suggests it would also offer good tear resistance.

Compression Set: MBCA-cured polyurethanes generally exhibit low compression set, meaning

they retain their original shape well after being subjected to prolonged compressive stress. This

is a critical factor for sealing and gasketing applications.

Processing Characteristics: Cyanacure offers a slightly shorter pot life (10-12 minutes)

compared to MBCA (12-15 minutes).[1] A more significant difference is the recommended

maximum cure temperature, which is lower for Cyanacure (90°C) than for MBCA (113°C).[1]

This lower curing temperature for Cyanacure can be an advantage in terms of energy savings

and reduced thermal stress on molds and equipment.

Experimental Protocols
To ensure accurate and reproducible comparison of polyurethane curative performance,

standardized testing methodologies are essential. The following are detailed protocols for the

key experiments cited in this guide.

Hardness (Durometer) - ASTM D2240
This test method determines the indentation hardness of a material.

Apparatus: A Shore A durometer.

Specimen Preparation: The test specimen should be at least 6 mm thick and have a flat

surface.

Procedure:

Place the specimen on a hard, flat surface.

Hold the durometer in a vertical position with the indenter point at least 12 mm from any

edge of the specimen.

Apply the presser foot to the specimen, keeping it parallel to the surface.

Apply a firm pressure on the durometer to ensure good contact between the presser foot

and the specimen.
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The reading is taken immediately after the presser foot is in firm contact with the

specimen.

Take five measurements at different locations on the specimen and report the median

value.

Tensile Properties - ASTM D412
This test method is used to evaluate the tensile strength and elongation of vulcanized rubber

and thermoplastic elastomers.

Apparatus: A universal testing machine (tensile tester) with appropriate grips and an

extensometer.

Specimen Preparation: Dumbbell-shaped specimens are die-cut from a cured polyurethane

sheet. The thickness of the narrow section is measured precisely.

Procedure:

Mark the gauge length on the narrow section of the dumbbell specimen.

Mount the specimen in the grips of the tensile testing machine.

Attach the extensometer to the gauge marks.

Start the machine and apply a tensile load at a constant rate of crosshead movement

(typically 500 mm/min) until the specimen ruptures.

Record the force and the elongation throughout the test.

Tensile strength is calculated as the maximum force divided by the original cross-sectional

area of the specimen.

Elongation is the percentage increase in the gauge length at the point of rupture.

Tear Strength - ASTM D624
This test method measures the resistance of a material to tearing.
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Apparatus: A universal testing machine with suitable grips.

Specimen Preparation: A specimen with a specific shape (Die C is common) is die-cut from a

cured sheet.

Procedure:

Measure the thickness of the specimen.

Mount the specimen in the grips of the testing machine.

Apply a tensile load at a constant rate of crosshead movement (typically 500 mm/min) until

the specimen is completely torn.

Record the maximum force required to tear the specimen.

Tear strength is reported as the maximum force per unit thickness (pli or kN/m).

Compression Set - ASTM D395 (Method B)
This test method determines the ability of a material to retain its elastic properties after

prolonged compression.

Apparatus: A compression device with parallel plates, a spacer, and an oven.

Specimen Preparation: Cylindrical test specimens (buttons) are used.

Procedure:

Measure the initial thickness of the specimen.

Place the specimen between the parallel plates of the compression device with a spacer

to maintain a constant deflection (typically 25%).

Place the entire assembly in an oven at a specified temperature (e.g., 70°C) for a

specified time (e.g., 22 hours).

After the specified time, remove the device from the oven and release the specimen.
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Allow the specimen to cool at room temperature for 30 minutes.

Measure the final thickness of the specimen.

Compression set is calculated as the percentage of the original deflection that is not

recovered.

Visualizing the Polyurethane Curing Process
The following diagram illustrates the general chemical reaction pathway for curing a

polyurethane prepolymer with a diamine curative like Cyanacure or MBCA.

Reactants

ProductIsocyanate-Terminated
Prepolymer (R-NCO)

Crosslinked
Polyurethane Elastomer

Reaction with
Amine Groups

Diamine Curative
(H2N-R'-NH2)
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Caption: Polyurethane formation via diamine curative.

Logical Workflow for Curative Selection
The decision-making process for selecting a polyurethane curative involves several key

considerations, as illustrated in the following workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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